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Comparative Metabolomic Profiles

The table below summarizes the major differences in metabolite levels between ligulate and tubular flowers,

based on UPLC-PDA-HRMS analysis of the 'Golden Sea' (GS) and 'Paradise Garden' (PG) cultivars [1] [2]

[3].

Metabolite
Class

Specific Examples
Abundance
in Ligulate
Flowers

Abundance
in Tubular
Flowers

Key Cultivar Note

Triterpenoid
Glycosides

Calendulosides,

Calendulaglycosides
[1]

Higher [1] [2] Lower Includes compounds like

Calendulaglycoside B [4]

Polar Lipids Phospholipids,
Glycolipids [1]

Lower Higher (e.g.,
31/36 lipids in

PG/GS) [1]

-

Phenolic
Compounds

Phenolamides,

Caffeoylquinic acids
[1] [2]

Lower Higher [1] [2] -
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Metabolite
Class

Specific Examples
Abundance
in Ligulate
Flowers

Abundance
in Tubular
Flowers

Key Cultivar Note

Overall
Inflorescence
Yield

Phenolic compounds,
Lipids [1] [2] [3]

- - GS inflorescences had
~30% more phenolics and

~50% more lipids than PG,
linked to GS's higher

proportion (35-38%) of
tubular flowers [1] [2].

Experimental Methodology

The experimental workflow for the metabolomic study was as follows [1]:
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Plant Material

Sample Preparation

Dry and separate
ligulate/tubular flowers

Chromatographic Separation

Extract with 80% methanol
and filter

Mass Spectrometry Analysis

UPLC-PDA System
(BEH C18 column)

Data Processing

HRMS (Q Exactive Orbitrap)
Negative/Positive ion mode

F

XCMS Online software
for peak alignment & ID

Click to download full resolution via product page

Key Experimental Details [1]:
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Plant Material: Ligulate and tubular flowers were manually separated from dried inflorescences of

two Calendula officinalis L. cultivars, 'Golden Sea' (GS) and 'Paradise Garden' (PG).
Extraction: Homogenized flower samples (10 ± 1 mg) were extracted with 80% methanol containing

internal standards (lidocaine and camphorsulphonic acid) for 60 minutes at room temperature.
Instrumentation: Ultra-performance liquid chromatography (UPLC) with a photodiode array (PDA)

detector coupled to a Q Exactive Orbitrap high-resolution mass spectrometer (HRMS).
Chromatography: Separation used an Acquity UPLC BEH C18 column (2.1 × 100 mm, 1.7 µm) with

a gradient of 0.1% formic acid in water and acetonitrile.
Mass Spectrometry: HRMS analysis was performed in both positive and negative ionization modes,

scanning a mass range of m/z 150-2000.
Data Processing: Raw data was processed using XCMS Online software for peak detection,

alignment, and integration.

Bioactivity and Research Significance

The differential distribution of metabolites is critical for Calendula's medicinal applications.

Triterpenoid Glycosides (e.g., Calendulaglycosides)

Anti-inflammatory Activity: Show marked inhibitory activity against TPA-induced inflammation in

mice [4].
Cytotoxic & Anti-tumor Potential: Specific triterpenoid glycosides demonstrate potent cytotoxic

effects against human cancer cell lines, including colon cancer, leukemia, and melanoma cells [4] [5].
Antiviral Potential: Molecular docking studies suggest calendulaglycosides (e.g.,

Calendulaglycoside A) may inhibit the SARS-CoV-2 main protease (Mpro), indicating a broader
therapeutic scope [6].

Lipids and Phenolic Compounds

Bioactive Lipids: Polar lipids, more abundant in tubular flowers, include conjugated linolenic acids
like α-calendic acid, known to regulate lipid metabolism and exhibit anti-inflammatory and antioxidant

properties [1].
Antioxidant Phenolics: Phenolamides and caffeoylquinic acids possess strong antioxidant activity,

helping reduce oxidative stress linked to chronic diseases [1].

Practical Research Implications
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Cultivar Selection is Crucial: The 'Golden Sea' cultivar, with its inherently higher proportion of

tubular flowers, provides a superior raw material for extracting lipids and phenolic compounds [1] [2]
[3].

Targeted Flower Processing: For industrial extraction aimed at specific compound classes, consider
separating flower types. Tubular flowers are better for concentrating lipids and certain phenolics,

while ligulate flowers are preferable for triterpenoid glycosides [1] [2].
Standardization Challenge: The metabolic variation between flower types underscores that the

"proportion of ligulate and tubular flowers" is a key, previously overlooked factor in standardizing
Calendula raw material [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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